Cas no 1806198-21-9 (Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate)
Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate
-
- Inchi: 1S/C10H8F6N2O3/c1-2-20-8(19)6-7(21-10(14,15)16)4(9(11,12)13)3-5(17)18-6/h3H,2H2,1H3,(H2,17,18)
- InChI Key: PLFXXZFKYFSQPR-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N)N=C(C(=O)OCC)C=1OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: 3.1
- Topological Polar Surface Area: 74.4
Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023022090-500mg |
Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate |
1806198-21-9 | 97% | 500mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A023022090-1g |
Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate |
1806198-21-9 | 97% | 1g |
$1,831.20 | 2022-03-31 |
Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate
Research Briefing on Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1806198-21-9)
Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1806198-21-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it a valuable scaffold for pharmaceutical research.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and reactivity of Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate. The study highlighted its utility as a building block for the construction of heterocyclic compounds with potential therapeutic applications. The authors employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the structure and purity of the synthesized product.
Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the biological evaluation of derivatives derived from Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate. The study revealed that certain derivatives exhibited potent inhibitory activity against specific protein kinases implicated in cancer progression. Molecular docking studies provided insights into the binding interactions between the derivatives and the kinase active sites, suggesting a plausible mechanism of action. These findings underscore the compound's potential as a lead structure for the development of novel anticancer agents.
Recent advancements in computational chemistry have also contributed to the understanding of Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate's properties. Density functional theory (DFT) calculations have been employed to predict its electronic structure and reactivity, aiding in the rational design of derivatives with optimized pharmacological profiles. These computational studies complement experimental efforts and accelerate the discovery of new drug candidates.
In conclusion, Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1806198-21-9) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and antimicrobial drug development. Ongoing research continues to explore its potential, leveraging both synthetic and computational approaches to unlock new therapeutic opportunities. The compound's unique structural features and versatile reactivity position it as a valuable asset in the quest for innovative pharmaceutical solutions.
1806198-21-9 (Ethyl 6-amino-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)